![molecular formula C17H25ClN2O4S B2937880 1-((5-Chloro-2-methoxyphenyl)sulfonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine CAS No. 2320419-35-8](/img/structure/B2937880.png)
1-((5-Chloro-2-methoxyphenyl)sulfonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine
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Description
1-((5-Chloro-2-methoxyphenyl)sulfonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties
- Enamine Oxidation and Aziridination : The compound has been studied in reactions involving asymmetric epoxidation and dihydroxylation, leading to the formation of dihydroxypyrrolidines and piperidines (Sunose et al., 1998).
- Synthesis of Benzamide Derivatives : It's been used in synthesizing benzamide derivatives with potential applications in enhancing gastrointestinal motility (Sonda et al., 2004).
Biological Activities
- Antimicrobial Properties : Certain derivatives have shown significant antimicrobial activities against pathogens affecting tomato plants (Vinaya et al., 2009).
- Biological Activity of Sulfonyl Derivatives : Studies on sulfonyl derivatives have indicated activity against enzymes like lipoxygenase, acetylcholinesterase, and butyrylcholinesterase (Khalid et al., 2013).
Pharmaceutical Applications
- Serotonin Receptor Agonist : Some derivatives have shown potential as selective serotonin 4 receptor agonists, indicating a potential application in prokinetic agents (Sonda et al., 2003).
Synthesis of Novel Compounds
- Synthesis of Sulfonyl Hydrazone Compounds : The compound plays a role in the synthesis of sulfonyl hydrazone, showcasing its versatility in medicinal chemistry (Karaman et al., 2016).
- Formation of Arylsulfonyl Pyrrolidines : It is used in the formation of new 1-(arylsulfonyl)pyrrolidines, which could be valuable in synthesizing pyrrolidine-1-sulfonylarene derivatives (Smolobochkin et al., 2017).
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)sulfonyl-4-(3-methoxypyrrolidin-1-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O4S/c1-23-15-7-8-19(12-15)14-5-9-20(10-6-14)25(21,22)17-11-13(18)3-4-16(17)24-2/h3-4,11,14-15H,5-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWKRUPYPEWYYFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(C1)C2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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